![molecular formula C17H12N4O B4305243 4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine](/img/structure/B4305243.png)
4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine
Overview
Description
4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine is a chemical compound that has gained significant attention in scientific research. This compound has been found to have potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine is not fully understood. However, studies have shown that it can induce apoptosis in cancer cells by activating the caspase pathway. It has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. In cancer cells, it has been found to induce apoptosis and inhibit proliferation. In addition, it has been found to have antioxidant properties and can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine in lab experiments is its potential as a fluorescent probe. It has high fluorescence intensity and good photostability, making it a useful tool for studying biological systems. In addition, it has good biocompatibility and can be used to deliver drugs to specific cells or tissues.
However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that it can induce apoptosis in normal cells as well as cancer cells, making it important to carefully evaluate its toxicity before use.
Future Directions
There are several future directions for research on 4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine. One direction is to further study its potential as an anticancer agent. This compound has shown promising results in inducing apoptosis and inhibiting proliferation in cancer cells, making it a potential candidate for cancer therapy.
Another direction is to study its potential as a drug delivery system. This compound has good biocompatibility and can be used to deliver drugs to specific cells or tissues. Further research in this area could lead to the development of more effective drug delivery systems.
Finally, there is potential for further research on the mechanism of action of this compound. Understanding how it induces apoptosis and inhibits proliferation could lead to the development of more targeted and effective cancer therapies.
Scientific Research Applications
The compound 4-{3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine has been found to have potential applications in various scientific research fields. In medicinal chemistry, it has been studied for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.
In biochemistry, this compound has been studied for its potential as a fluorescent probe. It has been found to have high fluorescence intensity and good photostability, making it a useful tool for studying biological systems.
In pharmaceuticals, this compound has been studied for its potential as a drug delivery system. It has been found to have good biocompatibility and can be used to deliver drugs to specific cells or tissues.
properties
IUPAC Name |
5-pyridin-4-yl-3-(4-pyrrol-1-ylphenyl)-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N4O/c1-2-12-21(11-1)15-5-3-13(4-6-15)16-19-17(22-20-16)14-7-9-18-10-8-14/h1-12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUXGEJPAGBAKJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=CC=C(C=C2)C3=NOC(=N3)C4=CC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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